ethyl 3-amino-1-methyl-6-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 3-amino-1-methyl-6-(trifluoromethyl)pyrrolo[3,2-b]pyridine-2-carboxylate
• InChI: InChI=1S/C12H12F3N3O2/c1-3-20-11(19)10-8(16)9-7(18(10)2)4-6(5-17-9)12(13,14)15/h4-5H,3,16H2,1-2H3
• InChI Key: DNWQRXKZEHOPSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(N1C)C=C(C=N2)C(F)(F)F)N
• Molecular Formula: C12H12F3N3O2
• DSSTOX Substance ID: DTXSID201117523
• Molecular Weight: 287.24 g/mol
• CAS RN: 1370587-21-5

Description

Trifluoromethylpyridines (TFMP) and its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Chemical Reactions Analysis

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Scientific Research Applications

Antibacterial Activity

• A study synthesized a series of carboxylic acids from ethyl 5-methyl-2-aminopyrrole-3-carboxylate, one of which demonstrated in vitro antibacterial activity (Toja et al., 1986).

Synthesis of Fluorinated Compounds

• Research on the synthesis of derivatives such as ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylates highlights the importance of this compound in the creation of fluorinated fused heterocyclic compounds (Wang et al., 2012).

Catalysis and Regioselectivity

• A study focused on phosphine-catalyzed annulation to create tetrahydropyridines, using ethyl 2-methyl-2,3-butadienoate, showcasing the compound's role in regioselective synthesis (Zhu et al., 2003).

Novel Synthesis Techniques

• The compound's reactivity was explored for novel synthesis techniques of 2-trifluoroacetyl-4,7,8,9-tetrahydro-1H-pyrrolo[2,3-d]azocines, offering new pathways in organic synthesis (Voskresenskii et al., 2006).

Creation of Pyrazolo[3,4-b]pyridin-3-ones

• The compound was used for selective cyclocondensation, leading to the creation of ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates, underlining its utility in heterocyclic chemistry (Lebedˈ et al., 2012).

Synthesis of Heterocyclic Compounds

• The compound facilitated the synthesis of thiazolopyridine derivatives, contributing to the field of heterocyclic compound synthesis (Mohamed, 2021).

Synthesis of Novel Pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines

• Ethyl 3-aminothieno[2,3-b]pyridine-2-carboxylate derivatives were used to create novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, showing the versatility of this compound in synthesizing complex molecular structures (Bakhite et al., 2005).

Inhibition of AP-1 and NF-κB Mediated Gene Expression

• Research revealed that analogues of this compound can act as inhibitors of AP-1 and NF-κB mediated transcriptional activation, indicating potential therapeutic applications (Palanki et al., 2002).

Regiochemical Reactions with Amines

• The compound was studied for its reaction with amines and the influence of Bronsted and Lewis acids on its regiochemistry, contributing to the understanding of its chemical behavior (De Rosa et al., 2015).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological interactions.

Mode of Action

The negative potential region exists in the o1 atom on the carbonyl group , indicating that this region is more likely to provide electrons, and there may be a nucleophilic attack site. This suggests that the compound might interact with its targets through nucleophilic attack.

Biochemical Pathways

Compounds with similar structures have been involved in suzuki–miyaura (sm) coupling reactions , which are widely-applied transition metal catalysed carbon–carbon bond forming reactions. This suggests that the compound might influence similar biochemical pathways.

Result of Action

Similar compounds have shown diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that the compound might have a broad spectrum of biological effects.

Action Environment

The stability of similar compounds has been influenced by factors such as temperature, ph, and the presence of other chemicals .

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.